Cas no 1159818-53-7 (3-Bromo-6-pyridin-3-yl-pyridazine)

• Product Name: 3-Bromo-6-pyridin-3-yl-pyridazine
• CAS No: 1159818-53-7
• MF: C₉H₆BrN₃
• MW: 236.068040370941
• CID: 2182566
• PubChem ID: 45787836
• Update Time: 2025-09-27

3-Bromo-6-pyridin-3-yl-pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-pyridin-3-yl-pyridazine
• 3-bromo-6-pyridin-3-ylpyridazine
• 3-Bromo-6-(pyridin-3-yl)pyridazine
• DB-262191
• AKOS015945416
• Pyridazine, 3-bromo-6-(3-pyridinyl)-
• SB30918
• 1159818-53-7
• DTXSID20671690

• Inchi： 1S/C9H6BrN3/c10-9-4-3-8(12-13-9)7-2-1-5-11-6-7/h1-6H
• InChI Key： QKBBEDNMZSDEPW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=NC=CC=2)N=N1

Computed Properties

• Exact Mass: 234.97451g/mol
• Monoisotopic Mass: 234.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7Ų

Additional information on 3-Bromo-6-pyridin-3-yl-pyridazine

Recent Advances in the Study of 3-Bromo-6-pyridin-3-yl-pyridazine (CAS: 1159818-53-7) in Chemical Biology and Pharmaceutical Research

3-Bromo-6-pyridin-3-yl-pyridazine (CAS: 1159818-53-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its pyridazine and pyridine rings, serves as a versatile building block for the synthesis of more complex molecules with biological activity. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in the field of chemical biology.

One of the key areas of research involving 3-Bromo-6-pyridin-3-yl-pyridazine is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that modifications to the pyridazine core can yield compounds with high selectivity and potency against specific kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 3-Bromo-6-pyridin-3-yl-pyridazine, which exhibited promising activity against EGFR (epidermal growth factor receptor) mutants associated with non-small cell lung cancer.

In addition to its applications in kinase inhibition, 3-Bromo-6-pyridin-3-yl-pyridazine has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters explored the compound's potential as a scaffold for designing novel antibacterial agents. The researchers synthesized several analogs and evaluated their efficacy against Gram-positive and Gram-negative bacteria. The results indicated that certain derivatives displayed potent activity against methicillin-resistant Staphylococcus aureus (MRSA), suggesting a potential pathway for addressing antibiotic resistance.

The synthetic versatility of 3-Bromo-6-pyridin-3-yl-pyridazine further extends to its use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the introduction of diverse functional groups, thereby expanding the chemical space for drug discovery. A 2022 publication in Organic Letters detailed a novel palladium-catalyzed coupling strategy using this compound, which facilitated the efficient synthesis of biaryl derivatives with potential applications in neurodegenerative disease research.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives derived from 3-Bromo-6-pyridin-3-yl-pyridazine. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations.

In conclusion, 3-Bromo-6-pyridin-3-yl-pyridazine (CAS: 1159818-53-7) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, antimicrobial activity, and synthetic chemistry underscore its potential as a cornerstone for future drug development. Continued exploration of its derivatives and mechanisms of action will likely yield innovative therapeutic candidates, addressing unmet medical needs in various disease areas.